Cas no 2648934-15-8 ((2R)-1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanoylpyrrolidine-2-carboxylic acid)

• Product Name: (2R)-1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanoylpyrrolidine-2-carboxylic acid
• CAS No: 2648934-15-8
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6213113
• PubChem ID: 165525551
• Update Time: 2025-06-12

(2R)-1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanoylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanoylpyrrolidine-2-carboxylic acid
• 2648934-15-8
• EN300-1495101
• (2R)-1-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylhexanoyl]pyrrolidine-2-carboxylic acid

• Inchi： 1S/C27H32N2O5/c1-18(12-13-25(30)29-16-6-11-24(29)26(31)32)14-15-28-27(33)34-17-23-21-9-4-2-7-19(21)20-8-3-5-10-22(20)23/h2-5,7-10,18,23-24H,6,11-17H2,1H3,(H,28,33)(H,31,32)/t18?,24-/m1/s1
• InChI Key： YSOKLSPBMLQJJR-VCUSLETLSA-N
• SMILES： O=C(CCC(C)CCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC[C@@H]1C(=O)O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 95.9Ų

Additional information on (2R)-1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanoylpyrrolidine-2-carboxylic acid

Research Briefing on (2R)-1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanoylpyrrolidine-2-carboxylic acid (CAS: 2648934-15-8)

In recent years, the compound (2R)-1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanoylpyrrolidine-2-carboxylic acid (CAS: 2648934-15-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This Fmoc-protected amino acid derivative plays a crucial role in peptide synthesis, particularly in solid-phase peptide synthesis (SPPS) methodologies. Its unique structural features, including the chiral center at the 2-position of the pyrrolidine ring and the Fmoc-protected amine, make it a valuable building block for the development of novel therapeutic peptides and peptidomimetics.

Recent studies have explored the application of this compound in the synthesis of constrained peptides, which are known for their enhanced metabolic stability and target binding affinity compared to linear peptides. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of macrocyclic peptides targeting GPCRs, showing improved pharmacokinetic properties. The Fmoc protection group in this compound allows for orthogonal deprotection strategies, enabling complex peptide architectures to be constructed with high fidelity.

From a synthetic chemistry perspective, researchers have developed optimized protocols for incorporating (2R)-1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanoylpyrrolidine-2-carboxylic acid into automated peptide synthesizers. A notable advancement reported in Organic Process Research & Development (2024) describes a microwave-assisted coupling method that reduces racemization risks while maintaining high coupling efficiency (>98%). This is particularly important given the compound's chiral nature and the need to preserve stereochemical integrity in therapeutic peptide applications.

The pharmaceutical potential of derivatives containing this scaffold has been investigated in several disease areas. In oncology research, conjugates of this building block have shown promise in targeted drug delivery systems. A recent patent application (WO2023187654) discloses its use in constructing peptide-drug conjugates (PDCs) for selective delivery of cytotoxic payloads to tumor cells expressing specific membrane receptors. The methyl group at the 4-position of the hexanoyl moiety appears to confer favorable lipophilicity for membrane penetration while maintaining solubility in aqueous formulations.

Analytical characterization of this compound has also seen advancements. New HPLC-MS methods with sub-2μm particle columns have been developed to ensure high purity (>99.5%) of the final product, as reported in the Journal of Pharmaceutical and Biomedical Analysis (2024). These quality control measures are critical given the compound's use in GMP-grade peptide production for clinical-stage therapeutics.

Looking forward, research directions for (2R)-1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanoylpyrrolidine-2-carboxylic acid include exploring its incorporation into foldamers and other non-natural oligomers with potential therapeutic applications. Its structural features make it particularly suitable for designing conformationally constrained peptides that can mimic protein-protein interaction interfaces, an area of growing interest in drug discovery for previously "undruggable" targets.